Hydroxymycotrienin B

• Molecular Formula: C36H48N2O9
• Molecular Weight: 652.8 g/mol
• InChI: InChI=1S/C36H48N2O9/c1-22-14-13-18-27-32(42)28(21-30(40)33(27)43)38-31(41)20-26(46-4)17-11-6-5-7-12-19-29(39)23(2)34(22)47-36(45)24(3)37-35(44)25-15-9-8-10-16-25/h5-7,11-12,14,17,21,23-26,29,34,39,42H,8-10,13,15-16,18-20H2,1-4H3,(H,37,44)(H,38,41)/b6-5+,12-7+,17-11?,22-14-
• InChIKey: GGZCXNDCJRHBKJ-IGFODWNLSA-N

Hydroxymycotrienin B for HPV-Associated Cancer Research: An Overview for Scientific Procurement

Hydroxymycotrienin B (CAS 178550-62-4) is a triene-ansamycin antibiotic isolated from the culture broth of Bacillus sp. BMJ958-62F4, with a molecular formula of C₃₆H₄₈N₂O₉ and a molecular weight of 652.77 g/mol [1]. This compound exhibits a distinct biological profile characterized by its selective growth inhibition of human papillomavirus (HPV)-positive cervical cancer cell lines (e.g., HeLa, CaSki, SiHa) compared to HPV-negative counterparts, a property reported in its primary discovery publication .

Model System HPV-positive cervical cancer cell-line studies HeLa, CaSki, SiHa reported differential sensitivity

Research Workflow HPV-dependent mechanism-of-action screening Supports class-level ansamycin SAR profiling

Product Identity C17-benzene ansamycin, Bacillus-derived Research-use-only; reported purity ≥95%

• [1] Hosokawa N, Naganawa H, Hamada M, Takeuchi T, Ikeno S, Hori M. Hydroxymycotrienins A and B, new ansamycin group antibiotics. J Antibiot (Tokyo). 1996 May;49(5):425-31. View Source

Why Hydroxymycotrienin B Cannot Be Replaced by Other Ansamycins in HPV-Targeted Studies

Generic substitution of ansamycin antibiotics in experimental systems is scientifically invalid due to profound differences in target selectivity and biological mechanism. While members of the triene-ansamycin class, such as mycotrienin II and trienomycin A, exhibit broad-spectrum cytotoxicity or translation inhibition [1][2], the defining differential feature of hydroxymycotrienin B is its preferential activity against HPV-positive cervical cancer cells. This specific phenotype is not a class-wide property and is absent in data for related compounds like trienomycin A or thiazinotrienomycins [3][4]. Substituting a general cytotoxic ansamycin for hydroxymycotrienin B would introduce a different selectivity profile, confounding research outcomes where HPV status is a critical variable.

Ansamycin class membership is insufficient

Mycotrienin I and II target bone resorption in rat organ culture, an activity domain not reported for Hydroxymycotrienin B. Biological selectivity may shift significantly with acyl chain and hydroxylation differences.

Co-isolated analog may not be a direct substitute

Hydroxymycotrienin A shares the HPV-dependent activity signature, but direct comparative potency data are not publicly available. Internal head-to-head validation is required for potency discrimination.

Production strain may alter impurity profiles

Bacillus sp. fermentation origin may produce different impurity patterns compared to Streptomyces-derived ansamycins, which could affect assay reproducibility at trace levels.

• [1] Yamada Y, Tashiro E, Taketani S, Imoto M, Kataoka T. Mycotrienin II, a translation inhibitor that prevents ICAM-1 expression induced by pro-inflammatory cytokines. J Antibiot (Tokyo). 2011 May;64(5):361-6. View Source
• [2] Umezawa I, Funayama S, Okada K, Iwasaki K, Satoh J, Masuda K, Komiyama K. Studies on a novel cytocidal antibiotic, trienomycin A. Taxonomy, fermentation, isolation, and physico-chemical and biological characteristics. J Antibiot (Tokyo). 1985 Jun;38(6):699-705. View Source
• [3] Hosokawa N, Naganawa H, Inuma H, Hamada M, Takeuchi T, Kanbe T, Hori M. Thiazinotrienomycins, new ansamycin group antibiotics. J Antibiot (Tokyo). 1995 Jun;48(6):471-8. View Source
• [4] Anti-proliferative Effects of Trienomycin A Compound Library against HeLA and MCF-7 Cancer Cell Lines. Table 1. IC50 (μM). PMC3230222. View Source

Quantitative Differentiation Evidence for Hydroxymycotrienin B Procurement

Selective Cytotoxicity: HPV-Positive vs. HPV-Negative Cervical Cancer Cells

Hydroxymycotrienin B exhibits a significantly stronger growth inhibitory effect on HPV-positive cervical cancer cell lines compared to HPV-negative lines, a feature not reported for structural analogs like mycotrienin II or trienomycin A [1]. This differential activity is a core, quantifiable characteristic defining its scientific utility.

HPV-dependent cytotoxicity

Class-level inference

Stronger inhibition of HPV-positive (HeLa, CaSki, SiHa) vs HPV-negative cervical cancer cells

Reported cell-model response context

Exact fold-difference IC50 values not disclosed in public domain

Evidence Dimension	Selectivity for HPV-positive vs. HPV-negative cervical cancer cell growth inhibition
Target Compound Data	Marked preferential inhibition of HPV-positive lines (HeLa, CaSki, SiHa) over HPV-negative lines
Comparator Or Baseline	Trienomycin A and thiazinotrienomycins (no reported HPV selectivity)
Quantified Difference	Qualitative selectivity reported; precise IC50 ratios not available in primary literature
Conditions	Human cervical cancer cell line panel in vitro

Why This Matters

This HPV-selective phenotype is the compound's key differentiation point and is essential for research programs targeting HPV-driven malignancies.

• [1] Hosokawa N, Naganawa H, Hamada M, Takeuchi T, Ikeno S, Hori M. Hydroxymycotrienins A and B, new ansamycin group antibiotics. J Antibiot (Tokyo). 1996 May;49(5):425-31. View Source

Farnesyltransferase (FTase) Inhibitory Activity

Hydroxymycotrienin B has been reported as a farnesyltransferase (FTase) inhibitor, a mechanistic class distinct from the translation-inhibiting mycotrienins and the general cytocidal trienomycins [1]. Quantitative data indicates an IC50 value of 2.09 μM for human FTase and 1.73 μM for Trypanosoma brucei FTase [2].

Activity domain divergence

Class-level inference

Hydroxymycotrienin B: cervical cancer cell lines. Mycotrienin I/II: fetal rat bone resorption (low nM IC50). Domains are non-overlapping.

Supports functional selectivity review

Direct quantitative comparison across same assay not available

Evidence Dimension	Farnesyltransferase (FTase) enzyme inhibition (IC50)
Target Compound Data	Human FTase IC50 = 2.09 μM; T. brucei FTase IC50 = 1.73 μM
Comparator Or Baseline	Mycotrienin II (IC50 values for translation inhibition: L-leucine incorporation IC50 = 58 nM; TNF-α-induced ICAM-1 IC50 = 300 nM)
Quantified Difference	Mechanism is FTase inhibition vs. translation inhibition for Mycotrienin II; IC50s are in the low micromolar range for FTase vs. low nanomolar for translation inhibition.
Conditions	In vitro enzyme inhibition assays

Why This Matters

This distinct molecular target differentiates hydroxymycotrienin B from its analogs and provides a specific basis for its use in research on protein prenylation pathways or as a starting point for antiparasitic drug discovery.

• [1] TargetMol. Hydroxymycotrienin B (TN10178) Product Page. View Source
• [2] MedChemExpress. Hydroxymycotrienin B Product Datasheet. View Source

Lack of General Antimicrobial Activity

In contrast to many ansamycins which possess broad antibacterial or antifungal activity, hydroxymycotrienin B is reported to be inactive against a standard panel of bacteria and fungi [1][2]. This is a key differentiator from compounds like mycotrienin II, which is active against fungi and yeasts .

Microbial source

Class-level inference

Bacillus sp. BMJ958-62F4 (vs Streptomyces spp. for most ansamycins)

Source-attribute context for supply chain review

May influence impurity profiles and fermentation scalability

Evidence Dimension	Antimicrobial activity spectrum
Target Compound Data	Inactive against tested bacteria and fungi
Comparator Or Baseline	Mycotrienin II (active against fungi and yeasts; inactive against bacteria); Trienomycin A (weak activity only vs. Piricularia oryzae at 1000 μg/ml)
Quantified Difference	Complete lack of antimicrobial activity vs. specific antifungal activity for Mycotrienin II.
Conditions	Standard antimicrobial susceptibility assays

Why This Matters

The absence of antimicrobial activity reduces off-target effects in cell-based assays, making it a cleaner tool for studying HPV-selective cytotoxicity without confounding antimicrobial interference.

• [1] Hosokawa N, Naganawa H, Hamada M, Takeuchi T, Ikeno S, Hori M. Hydroxymycotrienins A and B, new ansamycin group antibiotics. J Antibiot (Tokyo). 1996 May;49(5):425-31. View Source
• [2] Umezawa I, Funayama S, Okada K, Iwasaki K, Satoh J, Masuda K, Komiyama K. Studies on a novel cytocidal antibiotic, trienomycin A. Taxonomy, fermentation, isolation, and physico-chemical and biological characteristics. J Antibiot (Tokyo). 1985 Jun;38(6):699-705. View Source

Unique Biosynthetic Origin

Hydroxymycotrienin B is produced by Bacillus sp. BMJ958-62F4, a Gram-positive, spore-forming bacterium [1]. This biosynthetic origin distinguishes it from the majority of ansamycin analogs, which are typically produced by Streptomyces species [2][3].

Analog comparison

Supporting evidence

Hydroxymycotrienin A co-isolated; both show HPV-dependent differential activity

Supports analog-benchmarking review

Quantitative potency difference between A and B not publicly reported

Evidence Dimension	Producing organism genus
Target Compound Data	Bacillus sp. BMJ958-62F4
Comparator Or Baseline	Mycotrienins I & II (Streptomyces rishiriensis); Trienomycin A (Streptomyces sp. No. 83-16); Thiazinotrienomycins (Streptomyces sp. MJ672-m3)
Quantified Difference	Bacillus vs. Streptomyces
Conditions	Fermentation broth isolation

Why This Matters

The Bacillus origin implies a distinct genetic and enzymatic machinery for biosynthesis, which may result in unique structural modifications and biological activities not found in Streptomyces-derived ansamycins. This is critical for natural product chemistry and biosynthetic engineering studies.

• [1] Hosokawa N, Naganawa H, Hamada M, Takeuchi T, Ikeno S, Hori M. Hydroxymycotrienins A and B, new ansamycin group antibiotics. J Antibiot (Tokyo). 1996 May;49(5):425-31. View Source
• [2] Kuwano M, et al. Potentiation of mitomycin C, 6-mercaptopurine, bleomycin, cis-diamminedichloroplatinum and 5-fluorouracil by mycotrienins and mycotrienols. Gan. 1983 Oct;74(5):759-66. View Source
• [3] Umezawa I, et al. Studies on a novel cytocidal antibiotic, trienomycin A. J Antibiot (Tokyo). 1985 Jun;38(6):699-705. View Source

Distinct Structural Features Within the Ansamycin Class

Hydroxymycotrienin B possesses a unique combination of a 21-membered macrolactam ring with a triene moiety and specific hydroxylation patterns, differentiating it structurally from close analogs like mycotrienin II and trienomycin A [1][2].

Evidence Dimension	Molecular structure and formula
Target Compound Data	C₃₆H₄₈N₂O₉, MW 652.77
Comparator Or Baseline	Mycotrienin II (Ansatrienin B): C₃₆H₅₀N₂O₉, MW 638.8; Trienomycin A: C₃₆H₅₀N₂O₇, MW 622
Quantified Difference	Differs by 2 hydrogens and 0 oxygens vs. Mycotrienin II; by 2 hydrogens and 2 oxygens vs. Trienomycin A.
Conditions	Spectroscopic and chemical analysis

Why This Matters

These structural differences, particularly in oxidation state and functional group array, directly influence the compound's biological selectivity and target engagement, making it a distinct chemical entity for SAR studies and lead optimization campaigns.

• [1] Hosokawa N, Naganawa H, Hamada M, Takeuchi T, Ikeno S, Hori M. Hydroxymycotrienins A and B, new ansamycin group antibiotics. J Antibiot (Tokyo). 1996 May;49(5):425-31. View Source
• [2] Brandt GE, et al. (+)-Trienomycins A, B, C, and F and (+)-Mycotrienins I and II: Relative and Absolute Stereochemistry. J Am Chem Soc. 1996;118(35):8308-8315. View Source

Potential for Chemotherapy Potentiation via Class Activity

While no direct data exists for hydroxymycotrienin B, its close structural relatives (mycotrienins I and II) have been shown to significantly potentiate the activity of several clinical anticancer agents (5-fluorouracil, cisplatin, bleomycin, mitomycin C) in vitro [1]. This establishes a plausible class-level expectation for hydroxymycotrienin B.

Evidence Dimension	Potentiation of anticancer drug activity in cultured cells
Target Compound Data	No direct data available
Comparator Or Baseline	Mycotrienins I and II: Significant potentiation of 5-FU, cisplatin, bleomycin, mitomycin C, and 6-mercaptopurine in V79 cells
Quantified Difference	Synergism observed for comparators; effect for target compound is inferred but not measured.
Conditions	Cultured Chinese hamster V79 cell assays

Why This Matters

This inferred property suggests that hydroxymycotrienin B may be a valuable tool for exploring combination therapy strategies in HPV-positive cancer models, building on the known synergism of related ansamycins.

• [1] Kuwano M, et al. Potentiation of mitomycin C, 6-mercaptopurine, bleomycin, cis-diamminedichloroplatinum and 5-fluorouracil by mycotrienins and mycotrienols. Gan. 1983 Oct;74(5):759-66. View Source

Recommended Research and Industrial Applications for Hydroxymycotrienin B

Investigating HPV-Driven Cervical Cancer Biology and Therapeutic Selectivity

Hydroxymycotrienin B serves as a critical molecular probe for studies focused on the differential vulnerability of HPV-positive versus HPV-negative cervical cancer cells. Its unique selectivity profile, as established in the primary literature [1], makes it an ideal tool for dissecting HPV-dependent growth and survival pathways. This application directly leverages the compound's core differentiation point.

Farnesyltransferase Inhibitor Research and Antiparasitic Screening

Based on its reported activity as a farnesyltransferase inhibitor with defined IC50 values against human and T. brucei enzymes [2], this compound is a valuable starting point for research into protein prenylation pathways and for screening efforts in antiparasitic drug discovery. This application is derived from the quantitative FTase inhibition data.

Natural Product Chemistry and Biosynthetic Pathway Elucidation

Given its unique production by a Bacillus species, rather than the typical Streptomyces source for ansamycins [3], hydroxymycotrienin B is an excellent subject for comparative genomics and biosynthetic gene cluster analysis. Studies can focus on understanding how Bacillus generates this complex polyketide structure and how its enzymatic machinery differs from that of Streptomyces.

Exploratory Combination Therapy Studies in HPV-Positive Cancer Models

Given the established class-level property of ansamycins to potentiate standard chemotherapeutics [4], hydroxymycotrienin B is a prime candidate for preclinical evaluation in combination with agents like cisplatin or 5-fluorouracil specifically in HPV-positive cervical cancer cell lines or xenografts. This scenario combines the compound's unique selectivity with a plausible, class-inferred mechanism.

Application

Selection Property

Validation Focus

HPV-associated cervical cancer mechanistic studies

Cell-model endpoint review

HPV-status-dependent cytotoxicity endpoints

C17-benzene ansamycin SAR profiling

Ansamycin subclass selectivity review

Acyl chain and aromatic ring functional impact

Microbial production platform research

Bacillus-derived sourcing attribute

Impurity profile and yield comparison

Antitumor screening panel differential control

Comparator assay-response context

HPV-positive vs HPV-negative selectivity benchmarking

• [1] Hosokawa N, Naganawa H, Hamada M, Takeuchi T, Ikeno S, Hori M. Hydroxymycotrienins A and B, new ansamycin group antibiotics. J Antibiot (Tokyo). 1996 May;49(5):425-31. View Source
• [2] TargetMol. Hydroxymycotrienin B (TN10178) Product Page. View Source
• [3] Hosokawa N, Naganawa H, Hamada M, Takeuchi T, Ikeno S, Hori M. Hydroxymycotrienins A and B, new ansamycin group antibiotics. J Antibiot (Tokyo). 1996 May;49(5):425-31. View Source
• [4] Kuwano M, et al. Potentiation of mitomycin C, 6-mercaptopurine, bleomycin, cis-diamminedichloroplatinum and 5-fluorouracil by mycotrienins and mycotrienols. Gan. 1983 Oct;74(5):759-66. View Source